Cas no 2023132-94-5 (Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2023132-94-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5293619
• Update Time: 2025-08-04

Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-8(10(14)9-5-6-9)7-13-11(15)16-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,13,15)
• InChI Key： DPNBWDMQNMBHQX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C)C(C1CC1)=O

Additional information on Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2023132-94-5): A Comprehensive Review

Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2023132-94-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, including its cyclopropyl and ester functionalities, make it a promising candidate for further exploration in drug discovery and synthetic methodologies.

The structural composition of Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester encompasses a carbamate moiety linked to a substituted propyl group. The presence of the cyclopropyl ring introduces steric hindrance and electronic effects that can influence the reactivity and binding properties of the molecule. Additionally, the 1,1-dimethylethyl (tert-butyl) ester group enhances lipophilicity, which is often a critical factor in drug design for improving bioavailability and membrane permeability.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential pharmacological activities. Carbamates have been explored as intermediates in the synthesis of various bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The specific substitution pattern in Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester suggests that it may exhibit unique interactions with biological targets compared to simpler carbamate derivatives.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug molecules. For instance, studies have shown that cyclopropyl-containing compounds often exhibit improved pharmacokinetic profiles due to reduced susceptibility to enzymatic degradation. The tert-butyl ester group further contributes to the stability of the molecule by protecting the carbamate functionality from hydrolysis.

The synthesis of Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester presents an interesting challenge for synthetic chemists. Traditional methods for carbamate formation typically involve the reaction of a hydroxamic acid with an acyl chloride or an activated carbonate. However, the presence of sensitive functional groups such as the cyclopropyl ring requires careful optimization to prevent unwanted side reactions. Recent advances in catalytic methods have provided new opportunities for the efficient synthesis of complex carbamates under mild conditions.

Recent research has highlighted the importance of structure-activity relationships (SAR) in carbamate-based drug discovery. By systematically varying substituents on the carbamate core, researchers can fine-tune the pharmacological properties of these compounds. For example, modifications at the nitrogen atom can influence basicity and solubility, while changes at the α-carbon can affect binding affinity and metabolic stability. The unique substitution pattern of Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester makes it an ideal candidate for such SAR studies.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Carbamates are well-known for their role as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Additionally, carbamate-functionalized materials have been explored for their potential use in coatings and adhesives due to their thermal stability and reactivity.

In conclusion, Carbamic acid, N-(3-cyclopropyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2023132-94-5) represents a fascinating compound with diverse applications in chemical biology and industrial chemistry. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new synthetic methodologies and pharmacological applications for carbamates, compounds like this one are poised to play a significant role in future advancements.